Luteotropin, decidual

• CAS RN: 86675-60-7
• IUPAC Name: Luteotropin, decidual
• Appearance: Solid powder
• solubility: Soluble in DMSO

Description

Luteotropin, decidual is pituitary Hormones, Anterior. Competes with PRL for the same receptor sites on rat ovarian membranes, markedly affects luteal cell content of receptors for LH & estradiol & sustains progesterone synthesis.

Scientific Research Applications

Differential Effects on Oxidative Stress Responses

• Study Insight : Human chorionic gonadotropin (hCG), an early signal secreted by the implanting embryo, directly acts on decidualizing endometrium. Research showed recombinant hCG (rhCG) prevents apoptosis in decidualizing human endometrial stromal cells (HESCs) exposed to oxidative stress, by enhancing manganese superoxide dismutase expression and limiting apoptotic machinery activation (Kajihara et al., 2011).

Role in Human Endometrial Stromal Cells and Embryo Invasion

• Study Insight : Gonadotrophin releasing hormone (GnRH) analogues, used in IVF programs, show no significant influence on the extent of decidualization of endometrial stromal cells nor on human blastocyst invasion, suggesting GnRH analogues do not affect the endometrium's capacity to support invasion (Klemmt et al., 2009).

Hormonal Regulation of Decidualization

• Study Insight : Luteinizing hormone releasing-hormone (LHRH), follicle stimulating hormone (FSH), hCG, and ovary steroids significantly impact human endometrial stroma cell (ESC) decidualization. hCG notably influences ESC decidualization, especially in the presence of estradiol (E2) and progesterone (Su et al., 2002).

Decidualization and Endometrial Chorionic Gonadotropin Receptor

• Study Insight : Decidualization regulates the expression of the endometrial chorionic gonadotropin receptor in primates, which modulates spiral arteries in preparation for pregnancy and trophoblast invasion. As pregnancy progresses, decidualization results in the downregulation of the receptor (Cameo et al., 2006).

Role of Liver Receptor Homolog-1 in Pregnancy

• Study Insight : Liver receptor homolog-1 (Lrh-1) is essential for pregnancy, influencing the maintenance of the corpus luteum, promotion of decidualization, and formation of the placenta. Reduction in NR5A2 transcript abundance in human endometrial stromal cells impedes decidualization (Zhang et al., 2013).

Lysophosphatidic Acid and Sphingosine 1-Phosphate in Decidualization

• Study Insight : Lysophosphatidic acid (LPA) and sphingosine-1-phosphate (S1P) receptors and their metabolizing enzymes are highly regulated in HESCs during decidualization, suggesting crucial roles in the decidualization process and implantation (Brünnert et al., 2014).

Luman Recruiting Factor in Stromal Cell Proliferation

• Study Insight : Luman recruiting factor (LRF) significantly influences stromal cell decidualization by regulating the expression of key cell-cycle regulatory factors, highlighting its crucial role during pregnancy (Li et al., 2016).

Relaxin's Role in Human Myometrial and Decidual Cells

• Study Insight : Relaxin (RLX), a hormone known for its tocolytic action, affects the expression of cyclooxygenases and prostaglandin PGE2 in human myometrial and decidual cells, potentially influencing birth-associated induction of contractions (Baston-Büst et al., 2009).

Innate Immune Function of Decidual Cells

• Study Insight : Decidual cells from women at term demonstrate innate immune functions, capable of producing interleukin responses to bacterial ligands, indicating their central role in innate immunity at the maternal-fetal interface (Canavan & Simhan, 2007).